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Compound of Interest

Compound Name: 4,5-Dimethyloctane

Cat. No.: B098873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 4,5-
Dimethyloctane, a saturated hydrocarbon. The information is presented to be a ready
reference for professionals in scientific research and development.

Core Physicochemical Data

The fundamental quantitative data for 4,5-Dimethyloctane is summarized in the table below
for ease of reference and comparison.

Property Value Reference
Molecular Formula CioH22 [1][2]
Molecular Weight 142.28 g/mol [11[3114]
IUPAC Name 4,5-Dimethyloctane [1]

CAS Registry Number 15869-96-2 [1]14]

Molecular Structure

The molecular structure of 4,5-Dimethyloctane is a key determinant of its physical and
chemical properties. It is an isomer of decane, with two methyl groups attached to the fourth
and fifth carbon atoms of an octane backbone.
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Caption: 2D chemical structure of 4,5-Dimethyloctane.

Experimental Protocols: Molecular Weight
Determination

The molecular weight of 4,5-Dimethyloctane is most accurately determined using mass
spectrometry.

Principle of Mass Spectrometry:

« lonization: A sample of 4,5-Dimethyloctane is introduced into the mass spectrometer and is
ionized, typically by electron ionization (EIl). This process removes an electron to form a
molecular ion (M*).

o Acceleration: The positively charged ions are then accelerated by an electric field.

o Deflection: The accelerated ions enter a magnetic field, which deflects them. The degree of
deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion.

e Detection: A detector measures the m/z ratio of the ions. For the molecular ion of 4,5-
Dimethyloctane, the m/z value corresponds to its molecular weight.

The workflow for this experimental determination is illustrated below.

Mass Spectrometry Workflow

A/

Acceleration Deflection (Magnetic Field) »| Detection »| Data Analysis (m/z)

A/
A/

Sample Introduction Tonization (EI)

Click to download full resolution via product page
Caption: Experimental workflow for molecular weight determination.

While 4,5-Dimethyloctane is a simple alkane and not typically involved in complex biological
signaling pathways relevant to drug development, its well-defined structure and properties
make it a useful reference compound in various chemical and material science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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